Cas no 1485826-72-9 (3-(difluoromethyl)cyclopropane-1,2-diamine)

• Product Name: 3-(difluoromethyl)cyclopropane-1,2-diamine
• CAS No: 1485826-72-9
• MF: C₄H₈F₂N₂
• MW: 122.116527557373
• CID: 5160891
• PubChem ID: 75480325
• Update Time: 2025-11-06

3-(difluoromethyl)cyclopropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanediamine, 3-(difluoromethyl)-
• 3-(difluoromethyl)cyclopropane-1,2-diamine

• Inchi： 1S/C4H8F2N2/c5-4(6)1-2(7)3(1)8/h1-4H,7-8H2
• InChI Key： ZDKZNBXXAZCBCT-UHFFFAOYSA-N
• SMILES： C1(N)C(C(F)F)C1N

Additional information on 3-(difluoromethyl)cyclopropane-1,2-diamine

3-(Difluoromethyl)cyclopropane-1,2-diamine: An Overview of a Promising Compound (CAS No. 1485826-72-9)

3-(Difluoromethyl)cyclopropane-1,2-diamine (CAS No. 1485826-72-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its difluoromethyl and cyclopropane functionalities, exhibits a range of properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(difluoromethyl)cyclopropane-1,2-diamine is noteworthy for its combination of a difluoromethyl group and a cyclopropane ring, both of which contribute to its unique reactivity and biological activity. The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, while the cyclopropane ring imparts rigidity and conformational constraint, which can influence binding affinity and selectivity.

Recent studies have highlighted the potential of 3-(difluoromethyl)cyclopropane-1,2-diamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for kinases, which are key targets in cancer therapy. The ability to modulate kinase activity with high selectivity and potency makes 3-(difluoromethyl)cyclopropane-1,2-diamine a valuable tool in the design of targeted therapies.

In addition to its potential as an enzyme inhibitor, 3-(difluoromethyl)cyclopropane-1,2-diamine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mitigated by compounds that interfere with inflammatory signaling pathways. Preclinical studies have demonstrated that 3-(difluoromethyl)cyclopropane-1,2-diamine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The synthetic accessibility of 3-(difluoromethyl)cyclopropane-1,2-diamine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are underway to scale up these processes for industrial applications. The ability to synthesize this compound efficiently and cost-effectively is crucial for its widespread use in drug discovery programs.

Clinical trials involving compounds derived from 3-(difluoromethyl)cyclopropane-1,2-diamine are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of 3-(difluoromethyl)cyclopropane-1,2-diamine-based drugs to address unmet medical needs in various therapeutic areas.

In conclusion, 3-(difluoromethyl)cyclopropane-1,2-diamine (CAS No. 1485826-72-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely that we will see more innovative applications emerge in the coming years.